Cas no 131986-29-3 (Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-)

Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl- structure
131986-29-3 structure
Product Name:Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-
CAS No:131986-29-3
MF:C9H13N3OS
MW:211.284020185471
CID:1229496
PubChem ID:9815719
Update Time:2025-04-20

Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-
    • 131986-29-3
    • 5-(4-Methoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine
    • CHEMBL305401
    • SCHEMBL6916078
    • BDBM50003361
    • 1,2,3,6-Tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methylpyridine
    • 5-(4-Methoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine; oxalic acid
    • DB-374465
    • Inchi: 1S/C9H13N3OS/c1-12-5-3-4-7(6-12)8-9(13-2)11-14-10-8/h4H,3,5-6H2,1-2H3
    • InChI Key: MVFFDRHJDZRXRN-UHFFFAOYSA-N
    • SMILES: S1N=C(C(C2=CCCN(C)C2)=N1)OC

Computed Properties

  • Exact Mass: 211.07809
  • Monoisotopic Mass: 211.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 38.25
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